Cas no 2003659-54-7 ((1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine)

• Product Name: (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine
• CAS No: 2003659-54-7
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5990024
• PubChem ID: 165511071
• Update Time: 2025-06-08

(1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine
• EN300-1178382
• 2003659-54-7

• Inchi： 1S/C13H25N/c1-11(14-10-13-7-8-13)9-12-5-3-2-4-6-12/h11-14H,2-10H2,1H3
• InChI Key： BPWFCXKGHVETHW-UHFFFAOYSA-N
• SMILES： N(C(C)CC1CCCCC1)CC1CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine

Professional Introduction to Compound with CAS No. 2003659-54-7 and Product Name: (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine

The compound with the CAS number 2003659-54-7 and the product name (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both cyclohexyl and cyclopropyl substituents in its molecular structure suggests a complex interplay of steric and electronic effects, which are critical for understanding its biological activity and interaction with biological targets.

In recent years, the development of novel scaffolds for pharmacological applications has been a cornerstone in medicinal chemistry. The compound (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine exemplifies this trend, as its structural features may contribute to favorable pharmacokinetic properties, such as solubility and metabolic stability. These attributes are essential for optimizing drug candidates for clinical use. The cyclohexyl group, known for its ability to enhance lipophilicity, may improve membrane permeability, while the cyclopropylmethyl moiety could introduce specific binding interactions with biological receptors.

Recent studies have highlighted the importance of hybrid structures in drug design, where combining different functional groups can lead to enhanced efficacy and reduced side effects. The compound (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine fits into this category, as it integrates both bulky and rigid cyclic groups with an amine functionality. This combination may facilitate targeted interactions with proteins or enzymes involved in critical biological pathways. For instance, the amine group can serve as a hydrogen bond acceptor or donor, which is crucial for receptor binding affinity.

The CAS number 2003659-54-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory submissions. This standardized numbering system is fundamental for maintaining consistency across research papers, patents, and industrial applications. The compound’s identity is further reinforced by its systematic nomenclature, which accurately describes its molecular composition and connectivity. Such precision is vital in chemical synthesis and quality control processes.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine before experimental validation. Molecular modeling techniques can simulate interactions between this compound and potential targets, such as enzymes or receptors, providing insights into its mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates for further investigation.

The structural motif present in (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine has been explored in various contexts within pharmaceutical research. For example, similar scaffolds have been investigated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The cyclopropyl group, in particular, has shown promise in enhancing binding affinity due to its rigid conformation, which can stabilize interactions with aromatic residues in protein active sites.

In addition to its pharmacological relevance, the compound’s physicochemical properties make it a valuable tool for studying molecular recognition processes. Parameters such as logP (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donor/acceptor counts are critical for assessing its suitability as a drug candidate. These metrics help predict properties like blood-brain barrier penetration and oral bioavailability, which are key factors in drug development.

Recent publications have begun to explore derivatives of (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine, highlighting its versatility as a starting point for further chemical modifications. By altering substituents or introducing additional functional groups, researchers can fine-tune the compound’s activity profile to meet specific therapeutic needs. Such modifications often involve sophisticated synthetic strategies but can yield highly potent and selective agents.

The role of high-throughput screening (HTS) in identifying bioactive compounds cannot be overstated. Platforms that rapidly test large libraries of molecules against biological targets have accelerated the discovery process significantly. Compounds like (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine, with their unique structural features, are prime candidates for HTS campaigns aimed at identifying new leads for drug development.

Regulatory considerations also play a crucial role in the advancement of such compounds from research to market approval. Compliance with guidelines set by agencies like the FDA or EMA ensures that drugs are safe and effective before reaching patients. Detailed documentation of synthesis routes, purity standards, and toxicological profiles is essential for navigating these regulatory pathways successfully.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. Understanding how structural features influence biological activity requires expertise across multiple domains. The study of compounds like (1-cyclohexylpropan-2-yl)(cyclopropylmethyl)amine exemplifies this synergy, as insights gained from one discipline often inform progress in another.

Future directions in the study of this compound may include exploring its role in emerging therapeutic areas or developing novel synthetic methodologies to improve accessibility. As research continues to uncover new applications for such molecules,(1-cyclohexylpropan-2-ylethylethanolamin) will remain a subject of considerable interest within the scientific community.